Cas no 31096-04-5 (Diethyl 1,3-acetonedicarboxylate)

• Product Name: Diethyl 1,3-acetonedicarboxylate
• CAS No: 31096-04-5
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 2654002
• Update Time: 2023-08-07

Diethyl 1,3-acetonedicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1,3-acetonedicarboxylate
• Diethyl 3-oxopentanedioate
• Diethyl 3-oxoglutarate
• Pentanedioic acid, 3-oxo-, diethyl ester
• 1,5-diethyl 3-oxopentanedioate
• Ethyl acetonedicarboxylate
• Ethyl 3-oxoglutarate
• Diethyl acetonedicarboxylate
• Diethyl acetone-1,3-dicarboxylate
• Diethyl acetone dicarboxylate
• 3-Oxopentanedioic acid diethyl ester
• Diethyl 1,3-acetone dicarboxylate
• 3-Oxoglutaric acid, diethyl ester
• Acetonedicarboxylic acid diethyl ester
• Pentanedioic acid, 3-oxo-, 1,

• Inchi： 1S/C9H14O5/c1-3-13-8(11)5-7(10)6-9(12)14-4-2/h3-6H2,1-2H3
• InChI Key： ZSANYRMTSBBUCA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CC(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 202.084
• Monoisotopic Mass: 202.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7

Experimental Properties

• Color/Form: Colorless and oily liquid
• Density: 1.116
• Boiling Point: 250°Cat760mmHg
• Flash Point: 86.1°C
• Refractive Index: 1.438-1.442

Diethyl 1,3-acetonedicarboxylate Security Information

• Storage Condition：2-8°C